N-(5-benzyl-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide

• IUPAC Name: N-(5-benzyl-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide
• InChI: InChI=1S/C19H18N2O3S/c1-23-16-9-8-14(11-17(16)24-2)18(22)21-19-20-12-15(25-19)10-13-6-4-3-5-7-13/h3-9,11-12H,10H2,1-2H3,(H,20,21,22)
• InChI Key: LOMXFKBCEIHFTJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=NC=C(S2)CC3=CC=CC=C3)OC
• Molecular Formula: C19H18N2O3S
• Molecular Weight: 354.4 g/mol

Description

N-(5-benzyl-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide, also known as BZB, is a chemical compound that has been extensively studied for its potential applications in scientific research. BZB has been found to have various biochemical and physiological effects, making it a promising candidate for use in laboratory experiments.

Mechanism of Action

The mechanism of action of N-(5-benzyl-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins in the body. N-(5-benzyl-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide has been found to inhibit the activity of the enzyme carbonic anhydrase, which is involved in the regulation of acid-base balance in the body. N-(5-benzyl-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide has also been found to inhibit the activity of certain proteins involved in the regulation of cell growth and division.
Biochemical and Physiological Effects
N-(5-benzyl-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide has been found to have various biochemical and physiological effects, including its ability to inhibit the growth of cancer cells in vitro. N-(5-benzyl-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide has also been found to have anti-inflammatory and antioxidant properties, making it a promising candidate for use in the development of new drugs for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(5-benzyl-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide in laboratory experiments is its high solubility in water, which makes it easy to dissolve and use in various assays. N-(5-benzyl-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide is also relatively stable and can be stored for long periods of time without degradation. However, one of the limitations of using N-(5-benzyl-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide in lab experiments is its relatively high cost compared to other compounds that can be used for similar purposes.

Future Directions

There are several future directions for the study of N-(5-benzyl-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide, including its potential use in the development of new drugs for the treatment of cancer and other diseases. N-(5-benzyl-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide could also be further studied for its potential use as a fluorescent probe for the detection of metal ions. Additionally, the development of new synthetic methods for the production of N-(5-benzyl-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide could help to reduce its cost and make it more accessible for use in laboratory experiments.

Synthesis Methods

N-(5-benzyl-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide can be synthesized through a multi-step process that involves the reaction of 2-aminothiophenol with 4-bromo-3,5-dimethoxybenzaldehyde, followed by the reduction of the resulting intermediate with sodium borohydride. The final step involves the reaction of the resulting compound with benzyl bromide to form N-(5-benzyl-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide.

Scientific Research Applications

N-(5-benzyl-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide has been found to have various scientific research applications, including its potential use as a fluorescent probe for the detection of metal ions, as well as its use in the development of new drugs for the treatment of cancer and other diseases. N-(5-benzyl-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide has also been studied for its potential use in the development of new materials for use in electronic devices.